5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazin-2-amine

• IUPAC Name: 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazin-2-amine
• InChI: InChI=1S/C10H16BN3O2/c1-9(2)10(3,4)16-11(15-9)7-5-14-8(12)6-13-7/h5-6H,1-4H3,(H2,12,14)
• InChI Key: CBNIRWXQQRNRJY-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(C=N2)N
• Molecular Formula: C10H16BN3O2
• DSSTOX Substance ID: DTXSID50592162
• Molecular Weight: 221.07 g/mol
• CAS No.: 947249-41-4

Description

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazin-2-amine (TMDPA) is an organic compound that has recently been gaining attention in the scientific community due to its potential applications in research and laboratory experiments. TMDPA is a member of the pyrazinamide family and is often referred to as a “dioxaborolan” due to its boron-containing core structure. This compound has been studied for its ability to act as a catalyst or reagent in various chemical reactions, and its potential use as a drug for various medical conditions.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Related Compounds

  The synthesis of compounds related to 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazin-2-amine has been extensively studied. For example, the synthesis and characterization of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole and its derivatives have been achieved, confirmed by FT-IR, NMR, MS spectroscopies, and X-ray diffraction. These studies provide insights into the chemical properties and potential applications of similar compounds (Liao et al., 2022).

• Crystal Structure and DFT Studies

  In-depth studies involving crystal structure and density functional theory (DFT) have been conducted on similar compounds. These studies help in understanding the molecular structures, which are essential for potential applications in various fields, including pharmaceuticals and materials science (Huang et al., 2021).

Catalysis and Polymer Synthesis

• Palladium-Catalyzed Borylation

  Research has demonstrated the use of similar compounds in palladium-catalyzed borylation reactions. These reactions are crucial in the synthesis of (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)arenes, which have significant applications in organic synthesis and medicinal chemistry (Takagi & Yamakawa, 2013).

• Polymer Synthesis

  Compounds similar to this compound have been used in the synthesis of novel polymers. For example, their application in the synthesis of fluorene copolymers with luminescent properties has been documented. This suggests potential use in the development of new materials with unique optical properties (Cheon et al., 2005).

Molecular Structure Analysis

• Molecular Electrostatic Potential and Orbitals: Studies have shown the importance of analyzing the molecular electrostatic potential and frontier molecular orbitals of compounds similar to this compound. This analysis aids in revealing the physicochemical properties of the compounds, which is crucial for their application in various scientific domains (Yang et al., 2021).

Fluorescence and Sensing Applications

• Fluorescence Probes for H2O2 Detection: Research involving boronate ester fluorescence probes, closely related to the chemical structure , has shown promising results in the detection of hydrogen peroxide vapor. This highlights the potential application of similar compounds in the development of sensitive and selective sensors for environmental and health monitoring (Fu et al., 2016).

Mechanism of Action

Target of Action

Similar compounds, such as 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, are known to be used for borylation at the benzylic c-h bond of alkylbenzenes .

Mode of Action

The compound interacts with its targets through a process known as borylation . This involves the addition of a boron atom to the target molecule, which can significantly alter its chemical properties and reactivity. The exact changes resulting from this interaction depend on the specific target and the environmental conditions .

Action Environment

The action, efficacy, and stability of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazin-2-amine can be influenced by various environmental factors . These can include factors such as temperature, pH, and the presence of other chemicals.

Biochemical Analysis

Biochemical Properties

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazin-2-amine plays a significant role in biochemical reactions, particularly in the field of organic synthesis. This compound is known to interact with various enzymes, proteins, and other biomolecules. For instance, it can participate in Suzuki-Miyaura cross-coupling reactions, where it interacts with palladium catalysts to form carbon-carbon bonds . Additionally, it can undergo hydroboration reactions with alkynes and alkenes in the presence of transition metal catalysts . These interactions highlight the compound’s versatility and its potential to facilitate complex biochemical transformations.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are of great interest to researchers. This compound has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it can affect the activity of specific kinases and phosphatases, leading to alterations in phosphorylation states and downstream signaling events . Furthermore, it may impact gene expression by interacting with transcription factors or epigenetic modifiers, thereby influencing cellular responses to external stimuli .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the specific target and context. For instance, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate access and catalytic activity . Alternatively, it can activate enzymes by inducing conformational changes that enhance their catalytic efficiency . These molecular interactions underscore the compound’s potential as a modulator of biochemical pathways.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under harsh conditions . Long-term exposure to this compound in in vitro or in vivo studies has revealed potential impacts on cellular function, including alterations in cell viability, proliferation, and differentiation . These temporal effects are crucial for understanding the compound’s behavior in experimental settings.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal toxicity and exert specific biochemical effects, such as enzyme modulation or signaling pathway activation . At higher doses, it may induce toxic or adverse effects, including organ damage, metabolic disturbances, and immune responses . Understanding the dosage-dependent effects of this compound is essential for its safe and effective use in research and potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its transformation and utilization. For example, it can be metabolized by specific oxidases or reductases, leading to the formation of reactive intermediates or conjugates . These metabolic processes can influence the compound’s bioavailability, activity, and potential toxicity. Additionally, the compound’s effects on metabolic flux and metabolite levels can provide insights into its role in cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. This compound can interact with specific transporters or binding proteins that facilitate its uptake and localization . Once inside the cell, it may accumulate in particular compartments or organelles, influencing its activity and function . Understanding the transport and distribution mechanisms of this compound is essential for elucidating its cellular effects and potential therapeutic applications.

Subcellular Localization

The subcellular localization of this compound can significantly impact its activity and function. This compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression Alternatively, it may accumulate in the cytoplasm or other organelles, affecting various cellular processes